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Compound of Interest

Compound Name: (Z)-3-Nonenal

CAS No.: 31823-43-5

Cat. No.: B148970

Get Quote

Executive Summary
(Z)-3-Nonenal (CAS: 31823-43-5) is a potent unsaturated aldehyde characterized by an

intense "green," melon, or cucumber-like aroma at low concentrations.[1] It occupies a critical

niche in flavor chemistry and plant physiology as a Green Leaf Volatile (GLV).[2][3] However, its

significance in industrial applications (brewing, food science) is often defined by its instability; it

is the immediate biosynthetic and chemical precursor to (E)-2-nonenal, the compound

responsible for the "cardboard" or "stale" off-flavor in aged beer and lipids.

This guide provides a rigorous technical analysis of (Z)-3-nonenal, focusing on its synthesis,

physiochemical properties, and the critical kinetics of its isomerization—a primary challenge in

maintaining flavor stability.

Part 1: Chemical Identity & Physiochemical Profile
(Z)-3-Nonenal acts as a "freshness" marker that degrades into a "staleness" marker.[2]

Understanding its physical constants is essential for isolation and quantification.[2]
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Table 1: Physiochemical Specifications
Property Value / Description Technical Note

IUPAC Name (3Z)-non-3-enal
cis-geometry at C3 is critical

for "fresh" odor profile.

CAS Number 31823-43-5
Distinct from (E)-2-nonenal

(18829-56-6).

Molecular Formula C₉H₁₆O MW: 140.22 g/mol

Boiling Point ~88–90 °C at 12 mmHg
Extrapolated: ~190 °C at 760

mmHg.[2]

Density 0.845 g/mL (at 25 °C)
Slightly less dense than water;

lipophilic.[2]

Refractive Index n20/D 1.442
Useful for purity checks after

distillation.[2]

Odor Threshold ~0.08–0.1 ppb (water)
Extremely potent; detection

limits vary by matrix.[2]

Solubility
Insoluble in water; Soluble in

EtOH, oils.[2]
Highly lipophilic (LogP ~2.9).[2]

Appearance
Colorless to pale yellow liquid.

[2][4]

Yellowing indicates oxidation

or polymerization.[2]

Part 2: Structural Analysis & Spectroscopic
Signature
Accurate identification requires distinguishing the (Z)-3 isomer from the thermodynamically

more stable (E)-2 isomer.

Mass Spectrometry (EI, 70 eV)
The fragmentation pattern is characteristic of unsaturated aldehydes but requires careful

interpretation to distinguish from isomers.
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Molecular Ion (M+): m/z 140 (often weak).[2]

Base Peak: Typically m/z 41 or 55 (hydrocarbon fragments).[2]

Diagnostic Fragments:

m/z 96 (M - 44): Loss of the acetaldehyde moiety (McLafferty-like rearrangement involving

the alkene).

m/z 69: Hydrocarbon chain fragmentation.[2]

m/z 81: Loss of water and alkyl chain scission.[2]

NMR Spectroscopy (1H NMR, 400 MHz, CDCl3)
The coupling constants (

) are the definitive method for confirming the cis (Z) geometry.

Aldehyde Proton (-CHO):

9.65 ppm (t,

Hz). The triplet splitting arises from the adjacent methylene group at C2.

Olefinic Protons (C3-H, C4-H): Multiplet at

5.5–5.7 ppm.

Critical Check: The coupling constant between C3 and C4 protons for the Z-isomer is

typically

Hz.

Contamination Warning: If you observe a doublet of triplets with

Hz, your sample has isomerized to the trans (E) isomer.

Part 3: Synthesis & Purification Protocol
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Expert Insight: Direct oxidation of (Z)-3-nonen-1-ol is the standard route. However, acidic

oxidants (like Jones reagent) must be avoided because they catalyze the migration of the

double bond into conjugation with the carbonyl (forming (E)-2-nonenal).

Recommended Protocol: Swern Oxidation This method uses non-acidic conditions and low

temperatures to preserve the Z-alkene geometry.[2]

Reagents
Oxalyl chloride (COCl)₂

Dimethyl sulfoxide (DMSO)

Triethylamine (Et₃N)

Dichloromethane (DCM, anhydrous)

Starting Material: (Z)-3-Nonen-1-ol[5][6][7]

Step-by-Step Methodology
Activation: In a flame-dried flask under Argon, dissolve oxalyl chloride (1.1 eq) in dry DCM.

Cool to -78 °C.[2]

DMSO Addition: Add DMSO (2.2 eq) dropwise. Caution: Gas evolution (CO/CO₂).[2] Stir for

15 min.

Substrate Addition: Add (Z)-3-nonen-1-ol (1.0 eq) dissolved in DCM dropwise, maintaining

temperature below -60 °C. Stir for 45 min.

Quenching: Add Et₃N (5.0 eq) dropwise.[2] The base is critical to prevent acid-catalyzed

isomerization upon warming.

Warming: Allow the reaction to warm to 0 °C over 30 minutes.

Workup: Dilute with Et₂O, wash with saturated NaHCO₃ (do not use HCl), water, and brine.

Dry over MgSO₄.[2]
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Purification: Flash chromatography on neutral alumina (preferred over silica gel to reduce

acidity) or rapid distillation.[2]

Self-Validating Check: Perform TLC. If the spot trails or a new spot appears with lower Rf (more

polar), isomerization to the conjugated aldehyde may have occurred.

Part 4: Stability & Isomerization (The "Cardboard"
Risk)
The transition from "Fresh Melon" to "Stale Cardboard" is chemically defined by the migration

of the double bond from the

-position (C3=C4) to the

-position (C2=C3).

Mechanism of Isomerization
The C2 protons in (Z)-3-nonenal are doubly activated: they are adjacent to a carbonyl (acidic)

and part of an allylic system. Base or acid catalysis removes a proton at C2, forming a

resonance-stabilized enol/enolate.[2] Reprotonation occurs preferentially at C4 to yield the

thermodynamically stable conjugated system: (E)-2-nonenal.
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Enol/Enolate
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Deprotonation at C2
(Acid/Base/Enzyme) (E)-2-Nonenal

(Stale/Cardboard)

Reprotonation at C4
(Thermodynamic Sink)

Click to download full resolution via product page

Figure 1: The degradation pathway of (Z)-3-Nonenal.[8] The shift from green (fresh) to red

(stale) represents both chemical structure and sensory profile changes.

Storage Guidelines (Critical)
Temperature: Store at -20 °C or lower.

Atmosphere: Argon blanket is mandatory to prevent autoxidation.[2]
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Solvent: Store as a dilute solution (e.g., in Ethanol) rather than neat, as intermolecular

reactions are reduced.

Container: Silylated glass vials are preferred to minimize surface acidity of the glass.[2]

Part 5: Biological Significance & Biosynthesis[7]
In plant biology, (Z)-3-nonenal is a component of the oxylipin pathway, specifically generated

from Linoleic Acid.[7][8] It serves as a defense signal (antimicrobial) and an attractant for

specific insects.[2]
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Figure 2: The Lipoxygenase (LOX) pathway illustrating the enzymatic generation of (Z)-3-
nonenal from fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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